Cas no 872986-55-5 (N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872986-55-5
• MF: C₁₄H₂₁N₃O₅S₂
• MW: 375.463640928268
• CID: 5511283
• Update Time: 2025-05-30

N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-propyl-N2-[[tetrahydro-3-(2-thienylsulfonyl)-2H-1,3-oxazin-2-yl]methyl]-
• N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C14H21N3O5S2/c1-2-6-15-13(18)14(19)16-10-11-17(7-4-8-22-11)24(20,21)12-5-3-9-23-12/h3,5,9,11H,2,4,6-8,10H2,1H3,(H,15,18)(H,16,19)
• InChI Key： WNDAAJQHCGXOOY-UHFFFAOYSA-N
• SMILES： C(NCCC)(=O)C(NCC1N(S(C2SC=CC=2)(=O)=O)CCCO1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Research Brief on N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS: 872986-55-5)

Recent studies on the compound N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS: 872986-55-5) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique oxazinan-2-ylmethyl and thiophene-2-sulfonyl moieties, has drawn significant attention due to its promising pharmacological properties, particularly in targeting specific enzymatic pathways involved in inflammatory and oncogenic processes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's mechanism of action, revealing its role as a selective inhibitor of protein kinases implicated in tumor progression. The study employed in vitro assays and molecular docking simulations to demonstrate the compound's high binding affinity to the ATP-binding site of targeted kinases, with an IC50 value in the nanomolar range. These findings suggest its potential as a lead compound for further optimization in cancer drug development.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters paper, where the compound's pharmacokinetic profile was evaluated. The study found that N-propyl-N'-{3-(thiophene-2-sulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide exhibits favorable metabolic stability and oral bioavailability in preclinical models, addressing a critical challenge in small-molecule drug development. The researchers also noted its ability to cross the blood-brain barrier, opening possibilities for CNS-targeted therapies.

Structural-activity relationship (SAR) studies have been conducted to explore modifications of the parent compound. Research published in ACS Medicinal Chemistry Letters in early 2024 systematically varied the propyl and ethanediamide substituents, identifying key structural features responsible for both potency and selectivity. These insights are guiding the design of next-generation derivatives with improved therapeutic indices.

Current clinical applications are being explored in phase I trials for solid tumors, as documented in recent conference proceedings from the American Association for Cancer Research. Preliminary data indicate manageable toxicity profiles and early signs of biological activity at tolerated doses. These developments position 872986-55-5 as a promising candidate in the pipeline of targeted cancer therapies.

From a synthetic chemistry perspective, recent improvements in the compound's production have been achieved. A 2024 Organic Process Research & Development publication detailed a more efficient synthetic route with fewer steps and higher yields, addressing previous scalability challenges. This advancement is crucial for supporting both research and potential commercial production.

Looking forward, researchers are investigating the compound's potential in combination therapies and its application in other disease areas, particularly autoimmune disorders where the targeted kinase pathways play a significant role. The growing body of research on this molecule underscores its versatility and the importance of continued investigation in the chemical biology and pharmaceutical development landscape.